4-(8-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)-5,6,7,8-tetrahydropyrido[2,3-d]pyrimidin-2-yl)morpholine

• IUPAC Name: 4-[8-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)-6,7-dihydro-5H-pyrido[2,3-d]pyrimidin-2-yl]morpholine
• InChI: InChI=1S/C19H22N4O5S/c24-29(25,15-3-4-16-17(12-15)28-11-10-27-16)23-5-1-2-14-13-20-19(21-18(14)23)22-6-8-26-9-7-22/h3-4,12-13H,1-2,5-11H2
• InChI Key: JHNRWAOWLXEZLF-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CN=C(N=C2N(C1)S(=O)(=O)C3=CC4=C(C=C3)OCCO4)N5CCOCC5
• Molecular Formula: C19H22N4O5S
• Molecular Weight: 418.5 g/mol

Description

The compound appears to contain several structural components including a dihydrobenzo[b][1,4]dioxin ring, a sulfonyl group, a tetrahydropyrido[2,3-d]pyrimidin ring, and a morpholine ring. These components suggest that the compound could have interesting chemical properties and potential applications in fields like medicinal chemistry.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely complex with multiple ring structures. The dihydrobenzo[b][1,4]dioxin is a bicyclic structure with an oxygen atom in each ring. The tetrahydropyrido[2,3-d]pyrimidin is another bicyclic structure with a nitrogen atom in each ring.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the various functional groups present in its structure. For example, the sulfonyl group could potentially undergo substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and the functional groups it contains. For example, the presence of the sulfonyl group could impact its solubility.

Scientific Research Applications

• Synthesis and Spectral Characterization of Derivatives :

  • This compound has been involved in the synthesis of new tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and its pyrimidine derivatives. These synthesized compounds could potentially be investigated for their pharmacological activities in the future (R. Zaki, S. M. Radwan, A. El-Dean, 2017).

• Design and Evaluation of Novel Antioxidants :

  • Novel 3-(4-(thiophen-2-yl)-pyridin/pyran/pyrimidin/pyrazol-2-yl)-1H-indole derivatives, designed by pairing heterocycles with indole and thiophene, have shown significant antioxidant activities. The structure-activity relationship studies and molecular docking have been performed to optimize these compounds as superior antioxidants (Maged A. Aziz, Wesam S. Shehab, A. Al-karmalawy, A. F. El-Farargy, M. Abdellattif, 2021).

• Anti-Inflammatory and Analgesic Applications :

  • Novel compounds derived from visnaginone and khellinone, incorporating the tetrahydropyrimidothienoisoquinoline moiety, have been synthesized and screened for their cyclooxygenase-1/ cyclooxygenase-2 (COX-1/COX-2) inhibitory, analgesic, and anti-inflammatory activities (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

• Synthesis for Cancer Research :

  • The synthesis of 6-aryl, 8- aryl, and 8-aryl-6-chloro-2-morpholino-1,3-benzoxazines with potent activity against PI3K and DNA-PK has been described. These compounds showed significant antiproliferative activity against cancer cell lines, indicating their potential in cancer research (Rick Morrison, J. Al‐Rawi, I. Jennings, P. Thompson, M. Angove, 2016).

• Antimicrobial Activity Study :

  • Studies have explored the synthesis and evaluation of sulfonamides and carbamates of 3-fluoro-4-morpholinoaniline, revealing their antimicrobial potential. These compounds exhibited promising activity against bacterial strains and fungi, making them significant in the field of antimicrobial research (D. B. Janakiramudu, D. Subba Rao, C. Srikanth, S. Madhusudhana, Poojary Sreenivasa Murthy, M. NagalakshmiDevamma, P. V. Chalapathi, C. Naga Raju, 2017).

Safety and Hazards

The safety and hazards associated with this compound would depend on various factors including its reactivity, toxicity, and potential for bioaccumulation.

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. This could include investigating its biological activity, optimizing its synthesis, and modifying its structure to enhance its properties.

Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various proteins involved in dna repair processes .

Mode of Action

It’s worth noting that similar compounds have been shown to facilitate dna repair processes by catalyzing the poly (adp)ribosylation (parylation) of itself (automodification) or on an array of dna damage repair-associated target proteins (heteromodification) such as topoisomerase i/ii, p53, histones, dna polymerases, and dna ligases .

Biochemical Pathways

Compounds with similar structures have been known to affect the dna repair pathways .

Pharmacokinetics

It’s worth noting that similar compounds have been shown to undergo β-hydride elimination and dehydroxylation .

Result of Action

Similar compounds have been known to suppress hydrogen peroxide-induced apoptosis while also attenuating activated caspase signaling .

Action Environment

It’s worth noting that similar compounds have been shown to undergo up-conversion of triplets to singlets via a triplet–triplet annihilation (tta) process .